Cas no 2228563-50-4 (tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate
• CAS No: 2228563-50-4
• MF: C₁₅H₂₃ClN₂O₂
• MW: 298.808323144913
• CID: 6502863
• PubChem ID: 165723199
• Update Time: 2025-06-07

tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate
• 2228563-50-4
• tert-butyl N-[4-(1-amino-2-methylpropan-2-yl)-3-chlorophenyl]carbamate
• EN300-1898698

• Inchi： 1S/C15H23ClN2O2/c1-14(2,3)20-13(19)18-10-6-7-11(12(16)8-10)15(4,5)9-17/h6-8H,9,17H2,1-5H3,(H,18,19)
• InChI Key： LOYZSNSTZBIGOM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)(C)CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.1448057g/mol
• Monoisotopic Mass: 298.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate

Introduction to tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate (CAS No. 2228563-50-4)

tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2228563-50-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the carbamate class, characterized by its structural motif of a carbonyl group bonded to an amine-nitrogen atom, which is further substituted with various functional groups. The presence of a tert-butyl group at the carbamate moiety and a 3-chlorophenyl ring in its structure imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate molecule exhibits a high degree of structural complexity, which is reflected in its intricate stereochemistry and electronic distribution. The 3-chlorophenyl ring, for instance, introduces a electron-withdrawing effect that can modulate the reactivity of the adjacent functional groups. This feature is particularly relevant in the design of pharmacophores, where precise control over electronic properties can enhance binding affinity to biological targets. Additionally, the 1-amino-2-methylpropan-2-yl side chain contributes to the compound's solubility and metabolic stability, which are critical factors in drug formulation and pharmacokinetics.

In recent years, there has been growing interest in carbamate derivatives as bioactive molecules due to their versatility in interacting with biological systems. Carbamates have been widely studied for their potential applications in agrochemicals, pharmaceuticals, and materials science. Among these derivatives, those incorporating aromatic rings such as phenyl groups have shown particular promise in medicinal chemistry. The tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate structure combines several key features that make it an attractive scaffold for drug design:

• The tert-butyl group enhances lipophilicity while providing steric hindrance, which can improve binding specificity.
• The 3-chlorophenyl ring offers both electronic modulation and potential hydrogen bonding interactions.
• The 1-amino-2-methylpropan-2-yl side chain improves solubility and reduces metabolic degradation.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate. Molecular docking studies have suggested that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary simulations indicate potential interactions with enzymes involved in metabolic pathways or with receptor targets relevant to neurological disorders. These findings align with broader trends in drug discovery, where structure-based design plays a crucial role in optimizing lead compounds for therapeutic applications.

The synthesis of tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate presents unique challenges due to its complex architecture. Traditional synthetic routes often involve multi-step sequences that require careful control of reaction conditions to avoid side products. However, recent methodological improvements have streamlined the preparation of such derivatives, making them more accessible for further investigation. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic core efficiently, while protecting group strategies have been optimized to ensure regioselectivity during functionalization.

In terms of biological activity, early pharmacological studies on related carbamate compounds have highlighted their potential as modulators of enzyme function. The structural features of tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate, particularly the combination of aromatic substitution and polar functional groups, suggest it may interact with biological targets through multiple mechanisms. This polypharmacological potential could be advantageous in developing treatments for complex diseases where multifactorial approaches are required.

The compound's stability under various conditions is another critical aspect that has been examined. Preliminary data indicate that tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate maintains its integrity under physiological pH conditions but exhibits some hydrolysis over extended periods at elevated temperatures. This behavior is typical for carbamate derivatives and suggests that appropriate formulation strategies will be necessary for its therapeutic use if developed further.

Future research directions for tert-butyl N-4-(1-amino-2-methylpropan-2-yl)-3-chlorophenylcarbamate include detailed pharmacokinetic studies to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, preclinical trials will be essential to evaluate its safety profile and therapeutic efficacy against specific disease models. Collaborative efforts between synthetic chemists and biologists will be crucial in deciphering the compound's mode of action and optimizing its potential as a lead molecule.

In conclusion,tert-butyl N-4-(1-amino--methylpropan-- - - - - - - - - - - - - - - - yl)- chlorophen ylcarb amate (CAS No.). Despite early challenges in synthesis and characterization, this compound holds significant promise as a versatile scaffold for future drug discovery efforts. Its unique structural features combined with promising preliminary biological data make it a valuable addition to the pharmaceutical chemistry landscape.